(3Z,5Z)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one

• Molecular Formula: C21H21NO
• Molecular Weight: 303.4 g/mol
• IUPAC Name: (3Z,5Z)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one
• InChI: InChI=1S/C21H21NO/c1-15-3-7-17(8-4-15)11-19-13-22-14-20(21(19)23)12-18-9-5-16(2)6-10-18/h3-12,22H,13-14H2,1-2H3/b19-11-,20-12-
• InChI Key: PKCYYPHSCUSQDK-YZLQMOBTSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/2\C(=O)/C(=C\C3=CC=C(C=C3)C)/CNC2
• SMILES: CC1=CC=C(C=C1)C=C2CNCC(=CC3=CC=C(C=C3)C)C2=O

Description

3,5-bis[(4-methylphenyl)methylidene]-4-piperidinone is a member of piperidones.

Scientific Research Applications

Crystal Structure and Computational Analysis

• Crystal Structure and RORc Inhibition : A similar compound to (3Z,5Z)-3,5-bis[(4-methylphenyl)methylidene]piperidin-4-one, namely (3E,5E)-1-ethyl-3,5-bis (naphthalen-1-yl-methylidene) piperidin-4-one, has been studied for its crystal structure and potential as an RORc inhibitor, important in immunology and oncology research (R. V. & R. C., 2021).

NMR Spectral Studies

• NMR Analysis of Piperidin-4-ones : A study on NMR spectra of compounds including 3,5-bis[(E)-thienylmethylene]piperidin-4-ones has been conducted, providing insights into the configuration and conformation of these molecules, which are crucial for understanding their biological interactions (K. Rajeswari & K. Pandiarajan, 2011).

Antimicrobial and Antitumor Properties

• Antimycobacterial Activity : Spiro-piperidin-4-ones, related to the queried compound, have shown significant in vitro and in vivo activity against Mycobacterium tuberculosis, indicating potential antimicrobial applications (R. Kumar et al., 2008).
• Antitumor Activity : Research on 3,5-bis(arylidene)piperidin-4-ones has revealed their potential in antitumor applications, with certain compounds exhibiting high cytotoxicity against various human tumor cell lines (O. V. Bykhovskaya et al., 2017).

Cytotoxicity and Anti-Proliferative Effects

• Curcumin Mimics for Cancer Treatment : 3,5-Bis(arylidene)piperidin-4-ones have been investigated as curcumin mimics, showing promising anti-proliferative properties and potential as antitumor agents (Nehmedo G. Fawzy et al., 2019).
• Selective Toxicity Towards Cancer Cells : Certain 3,5-bis(benzylidene)-4-piperidone derivatives have demonstrated selective toxicity for malignant cells, offering a potential pathway for targeted cancer therapies (P. Lagisetty et al., 2010).

Molecular Design for Antitumor Agents

• Molecular Design in Drug Discovery : Phosphorylation of 3,5-bis(thienylidene)piperidin-4-ones has been shown to impact their cytotoxic properties, highlighting the significance of chemical modifications in the development of new antitumor agents (M. V. Makarov et al., 2010).